Cas no 2383793-82-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2383793-82-4
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 5798396
• PubChem ID: 165935246
• Update Time: 2025-10-07

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-6479890
• tert-butyl N-{3-bromo-5H,6H,7H-cyclopenta[b]pyridin-6-yl}carbamate
• 2383793-82-4
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H17BrN2O2/c1-13(2,3)18-12(17)16-10-5-8-4-9(14)7-15-11(8)6-10/h4,7,10H,5-6H2,1-3H3,(H,16,17)
• InChI Key： WLLFLGBZNGPBHM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.04734g/mol
• Monoisotopic Mass: 312.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• pka: 11.57±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2383793-82-4 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2383793-82-4 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the current absence of an official product name, this compound has shown promising potential in various preclinical studies, particularly in the domain of bioactive molecules. Its unique structural features and chemical properties make it a subject of intense interest for researchers aiming to develop innovative therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of small molecules in modulating biological pathways. The compound CAS No. 2383793-82-4 is being investigated for its potential role in interacting with specific targets that are relevant to several diseases, including metabolic disorders and inflammatory conditions. The molecular structure of this compound suggests a high degree of specificity, which is crucial for developing drugs with minimal off-target effects.

In the context of drug discovery, the synthesis and characterization of INDEX NAME NOT YET ASSIGNED have been pivotal in understanding its pharmacological profile. Initial studies have demonstrated its ability to engage with certain enzymes and receptors, leading to alterations in cellular signaling pathways. These findings are particularly intriguing given the growing demand for targeted therapies that can address complex diseases more effectively than traditional treatments.

One of the most compelling aspects of this compound is its mechanism of action. Unlike many conventional drugs that exert broad-spectrum effects, CAS No. 2383793-82-4 appears to selectively inhibit or activate specific biological processes. This selectivity is achieved through precise interactions at the molecular level, which can be harnessed to develop treatments with improved efficacy and safety profiles. Researchers are particularly interested in how this compound interacts with proteins involved in disease progression, as these interactions could provide insights into new therapeutic strategies.

The chemical properties of INDEX NAME NOT YET ASSIGNED also make it an attractive candidate for further investigation. Its stability under various conditions, along with its solubility characteristics, suggests that it could be formulated into diverse dosage forms suitable for different administration routes. These properties are critical for ensuring that the drug reaches its target site effectively and remains stable throughout its shelf life.

Current research efforts are focused on optimizing the synthesis of CAS No. 2383793-82-4 to improve yield and purity while maintaining its pharmacological activity. Advances in synthetic methodologies have enabled researchers to produce larger quantities of the compound, facilitating more extensive preclinical testing. These studies are essential for evaluating its safety profile and determining the optimal dosing regimen before moving into clinical trials.

In addition to its potential therapeutic applications, the compound has sparked interest in academic and industrial research circles due to its unique chemical structure. Scientists are exploring how modifications to its core framework could enhance its biological activity or reduce potential side effects. Such modifications could lead to the development of a family of related compounds, each with distinct properties tailored for specific therapeutic needs.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing the need for rigorous testing and validation before market approval. The ongoing studies on INDEX NAME NOT YET ASSIGNED are designed to meet these stringent requirements, ensuring that any future drug derived from this compound will be both safe and effective for patients. Collaborative efforts between academic institutions and pharmaceutical companies are playing a crucial role in advancing this research agenda.

As our understanding of complex diseases grows, so does the demand for innovative therapeutic solutions. The compound CAS No. 2383793-82-4, despite currently lacking an official product name, represents a significant step forward in addressing unmet medical needs. Its unique properties and promising preclinical data position it as a valuable asset in the ongoing quest to develop next-generation pharmaceuticals.

In conclusion, the investigation into 2383793-82-4 underscores the dynamic nature of pharmaceutical research and development. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are uncovering new possibilities for treating a wide range of conditions. The journey from a novel chemical entity to a market-ready drug is long and challenging, but compounds like INDEX NAME NOT YET ASSIGNED offer hope that such obstacles can be overcome through persistent innovation and collaboration.